Cas no 1367703-18-1 (4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 1367703-18-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5695193
• PubChem ID: 82579808
• Update Time: 2025-05-20

4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylicacid
• 4,4-dimethyl-2,3-dihydro-1H-isoquinoline-1-carboxylic-acid
• 1367703-18-1
• BS-12647
• AKOS022888226
• QWYGXOZYSWNZOV-UHFFFAOYSA-N
• 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• SCHEMBL17647119
• 4,4-DIMETHYL-2,3-DIHYDRO-1H-ISOQUINOLINE-1-CARBOXYLIC ACID
• AT25070
• MFCD26668122
• 4,4-Dimethyl-1,2,3,4-tetrahydro-isoquinoline-1-carboxylic acid
• 1-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,4-dimethyl-

• Inchi： 1S/C12H15NO2/c1-12(2)7-13-10(11(14)15)8-5-3-4-6-9(8)12/h3-6,10,13H,7H2,1-2H3,(H,14,15)
• InChI Key： QWYGXOZYSWNZOV-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2C(C)(C)CN1)=O

Computed Properties

• Exact Mass: 205.11
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 366.7±42.0 °C(Predicted)
• pka: 1.85±0.40(Predicted)

Additional information on 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Exploring the Versatility of 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 1367703-18-1) in Modern Chemistry

4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 1367703-18-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and organic chemistry research. This tetrahydroisoquinoline derivative features a carboxylic acid functional group at the 1-position and two methyl groups at the 4-position, making it a valuable scaffold for drug discovery and material science applications.

The growing interest in isoquinoline-based compounds stems from their diverse biological activities and potential therapeutic applications. Researchers are particularly focused on how modifications to the 4,4-dimethyl substitution pattern can influence the compound's physicochemical properties and biological interactions. Recent studies suggest that this carboxylic acid derivative may serve as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles.

From a synthetic chemistry perspective, 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid offers several advantages. Its rigid tetrahydroisoquinoline core provides structural stability while the carboxylic acid moiety allows for further functionalization through various coupling reactions. This versatility makes it particularly valuable in medicinal chemistry, where researchers are constantly searching for novel scaffolds to address challenging biological targets.

The pharmaceutical industry has shown increasing interest in 1367703-18-1 as a potential building block for central nervous system (CNS) therapeutics. The tetrahydroisoquinoline structure is known to exhibit good blood-brain barrier penetration, making derivatives of this compound potentially useful for neurological applications. Current research focuses on optimizing its physicochemical properties to enhance bioavailability while maintaining target specificity.

In material science, the 4,4-dimethyl substituted isoquinoline framework demonstrates interesting photophysical properties that could be exploited in organic electronic applications. The compound's ability to form stable complexes with various metal ions makes it a candidate for developing new functional materials with tailored electronic characteristics.

The synthesis of 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Recent advances in catalytic methods have improved the efficiency of producing this tetrahydroisoquinoline derivative, making it more accessible for research and development purposes. Green chemistry approaches are being explored to minimize environmental impact during its production.

Analytical characterization of CAS 1367703-18-1 presents unique challenges due to its specific structural features. Modern techniques including high-resolution mass spectrometry, NMR spectroscopy, and X-ray crystallography are essential for confirming its purity and structural integrity. These analytical methods are particularly important when the compound is used as a reference standard or pharmaceutical intermediate.

The stability profile of 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid under various conditions is an active area of investigation. Researchers are examining how factors such as pH, temperature, and light exposure affect the compound's degradation pathways. This information is crucial for determining appropriate storage conditions and shelf-life expectations.

From a regulatory perspective, 1367703-18-1 is currently not classified as a controlled substance in most jurisdictions. However, researchers working with this compound should always consult local regulations and implement appropriate safety measures when handling any chemical substance in laboratory settings.

The commercial availability of 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has improved in recent years, with several specialty chemical suppliers offering it in various quantities and purity grades. Pricing trends reflect the growing demand for this isoquinoline derivative in both academic and industrial research settings.

Future research directions for CAS 1367703-18-1 include exploring its potential as a chiral auxiliary in asymmetric synthesis and investigating its metal-chelating properties for catalytic applications. The compound's unique structural features continue to inspire innovative applications across multiple chemistry disciplines.

For researchers considering working with 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, it's important to review the latest literature on its synthetic applications and biological activities. The compound's versatility makes it a valuable tool for addressing current challenges in drug discovery and materials development.

As the scientific community's understanding of tetrahydroisoquinoline chemistry deepens, compounds like 1367703-18-1 are likely to play increasingly important roles in developing new therapeutic agents and functional materials. Its balanced combination of structural features and functional group accessibility positions it as a promising candidate for various cutting-edge applications.